Cas no 76959-24-5 (1-Dehydro Aldosterone)

• Product Name: 1-Dehydro Aldosterone
• CAS No: 76959-24-5
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 548667
• Update Time: 2025-05-20

1-Dehydro Aldosterone Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-dien-18-al,11,21-dihydroxy-3,20-dioxo-, (11b)- (9CI)
• 1-Dehydro Aldosterone
• 1 Dehydroaldosterone
• 1,4-PREGNADIEN-11-BETA, 18,21-DIOL-3,20-DIONE
• 1,4-PREGNADIEN-18-AL-11B,21-DIOL-3,20-DIONE
• A,21-Dihydroxy-3,20-dioxopregna-1,4-dien-18-al
• currency1-Aldosterone
• (8S,9S,10R,11S,13R,14S,17S)-11-hydroxy-17-(2-hydroxyacetyl)-10-methyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-13-carbaldehyde
• 1-DEHYDRO, 18-HYDROXYCORTICOSTERONE
• 1-DEHYDROALDOSTERONE
• 18-HYDROXYCORTICOSTERONE, 1-DEHYDRO
• 1,4-PREGNADIEN-18-AL-11BETA,21-DIOL-3,20-DIONE
• 1-dehydroaldosterone crystalline
• (11β)-11,21-Dihydroxy-3,20-dioxopregna-1,4-dien-18-al

• Inchi： 1S/C21H26O5/c1-20-7-6-13(24)8-12(20)2-3-14-15-4-5-16(18(26)10-22)21(15,11-23)9-17(25)19(14)20/h6-8,11,14-17,19,22,25H,2-5,9-10H2,1H3/t14-,15-,16+,17-,19+,20-,21+/m0/s1
• InChI Key： AYWYRFAPXIHLER-ZVIOFETBSA-N
• SMILES： C([C@]12C[C@H](O)[C@]3([H])[C@]4(C=CC(=O)C=C4CC[C@@]3([H])[C@]1([H])CC[C@@H]2C(=O)CO)C)=O

Computed Properties

• Exact Mass: 360.19400

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 582.3±50.0 °C at 760 mmHg
• Flash Point: 320.0±26.6 °C
• Solubility: 氯仿（微溶）、二氯甲烷（微溶）、甲醇（微溶）
• PSA: 94.83000
• LogP: 1.41510
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• pka: 12.98±0.10(Predicted)

1-Dehydro Aldosterone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Dehydro Aldosterone

1-Dehydro Aldosterone: A Comprehensive Overview

1-Dehydro Aldosterone (CAS No. 76959-24-5) is a steroidal compound that has garnered significant attention in the fields of endocrinology and pharmacology. This compound, also known as 1-dehydroaldosterone, is a derivative of aldosterone, a key mineralocorticoid hormone involved in regulating electrolyte balance and blood pressure. The CAS No. 76959-24-5 identifier uniquely designates this compound in chemical databases, ensuring precise identification and referencing in scientific literature.

Recent studies have highlighted the potential of 1-dehydroaldosterone as a novel therapeutic agent. Researchers have explored its role in modulating ion transport mechanisms, particularly in conditions associated with dysregulated sodium and potassium levels. For instance, a 2023 study published in *Nature Communications* demonstrated that 1-dehydroaldosterone exhibits selective agonistic activity at the mineralocorticoid receptor (MR), potentially offering a safer alternative to traditional aldosterone antagonists. This finding underscores the importance of CAS No. 76959-24-5 in advancing treatments for hypertension and heart failure.

The synthesis and characterization of 1-dehydroaldosterone have been extensively documented, with modern techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy providing detailed insights into its molecular structure. These advancements have enabled researchers to explore its stereochemical properties and bioavailability more effectively. For example, a 2022 study in *Journal of Medicinal Chemistry* reported that the stereochemistry of 1-dehydroaldosterone significantly influences its pharmacokinetic profile, suggesting potential optimizations for drug delivery systems.

In terms of biological activity, 1-dehydroaldosterone has been shown to exhibit anti-inflammatory properties, which may have implications for treating chronic inflammatory diseases. A 2023 review in *Frontiers in Immunology* highlighted its ability to suppress pro-inflammatory cytokines while maintaining anti-inflammatory responses, indicating a promising dual action mechanism. This multifaceted functionality positions CAS No. 76959-24-5 as a versatile compound with applications across diverse therapeutic areas.

From an environmental perspective, the ecological impact of 1-dehydroaldosterone has also come under scrutiny. Studies conducted in 2023 have assessed its persistence in aquatic environments and potential bioaccumulation in marine organisms. These findings are crucial for regulatory agencies to establish guidelines for safe handling and disposal of compounds like CAS No. 76959-24-5, ensuring minimal ecological disruption.

Looking ahead, collaborative efforts between academia and industry are expected to drive further innovation in the development of 1-dehydroaldosterone derivatives. Advanced computational models, such as molecular docking simulations, are being utilized to predict binding affinities at various receptor sites, paving the way for more effective drug designs. Additionally, clinical trials are underway to evaluate the safety and efficacy of 1-dehydroaldosterone in treating resistant hypertension and other cardiovascular conditions.

In conclusion, 1-dehydroaldosterone (CAS No. 76959-24-5) represents a compelling area of research with vast potential for medical advancements. Its unique pharmacological properties and versatile applications make it a focal point for scientists worldwide. As research continues to unfold, this compound is poised to play a pivotal role in shaping future therapeutic strategies across multiple disciplines.